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Compound of Interest

Compound Name: N-nitroso-ramipril
CAS No.: 3028194-80-8
Cat. No.: B16080568
Get Quote
. J

Structural Elucidation of N-nitroso-ramipril: A
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical methodologies
employed in the structural elucidation of N-nitroso-ramipril, a nitrosamine impurity of the
angiotensin-converting enzyme (ACE) inhibitor, ramipril. The emergence of nitrosamine
impurities in pharmaceutical products has necessitated robust analytical strategies for their
identification and characterization to ensure drug safety and regulatory compliance. This
document details the application of Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS) in confirming the molecular structure of N-nitroso-ramipril.

Chemical Structure and Properties

N-nitroso-ramipril is an N-nitroso derivative of ramipril, formed by the nitrosation of the
secondary amine present in the parent drug molecule.
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Molecular Formula: C23H31N30s

Molecular Weight: 445.51 g/mol

IUPAC Name: (2S,3aS,6aS)-1-((S)-2-(((S)-1-ethoxy-1-oxo0-4-phenylbutan-2-yl)
(nitroso)amino)propanoyl)octahydrocyclopenta[b]pyrrole-2-carboxylic acid

CAS Number: 3028194-80-8[1][2]

It is important to note that N-nitroso-ramipril exists as a mixture of E/Z isomers due to the
restricted rotation around the N-N bond of the nitroso group. This can lead to the observation of
duplicate signals in NMR spectra.

Mass Spectrometry Analysis

Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS) is a primary technique for the
identification and quantification of N-nitroso-ramipril at trace levels.

Experimental Protocol: LC-MS/IMS

The following protocol is based on established methods for the analysis of N-nitroso-ramipril
in pharmaceutical preparations.[3]

Liquid Chromatography:
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Parameter

Value

HPLC System

Shimadzu HPLC or equivalent

Column

Waters XTerra MS C18, 3.5 pm, 3.0 X 100 mm

Mobile Phase A

Water with 0.1% Formic Acid

Mobile Phase B

Acetonitrile/Water (95/5, v/v) with 0.1% Formic
Acid

Gradient Time (min)
Flow Rate 0.40 mL/min
Column Temperature 40 °C
Injection Volume 5 pL

Mass Spectrometry:
Parameter Value

Mass Spectrometer

AB Sciex QTrap 5500 or equivalent

lonization Mode

Electrospray lonization (ESI), Positive

Scan Type

Multiple Reaction Monitoring (MRM)

Precursor lon (Q1)

m/z 446.15

Product lons (Q3)

m/z 234.1, m/z 156.1

Collision Energy (CE)

For m/z 234.1: 27 V; For m/z 156.1: 17 V

Declustering Potential (DP)

81V

Fragmentation Pathway

The structural elucidation by MS/MS relies on the characteristic fragmentation of the protonated

molecule ([M+H]*). A proposed fragmentation pathway for N-nitroso-ramipril is outlined below.

The primary fragmentation often involves the loss of the nitroso group (*NO) or other neutral

losses, followed by further fragmentation of the resulting ions.
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Proposed MS/MS Fragmentation of N-nitroso-ramipril

The fragment at m/z 234.1 likely corresponds to the protonated (S)-2-(((S)-1-ethoxy-1-ox0-4-
phenylbutan-2-yl)amino)propanoic acid moiety, while the fragment at m/z 156.1 could arise
from a more complex fragmentation of the bicyclic core.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is indispensable for the unambiguous structural confirmation of N-nitroso-
ramipril, providing detailed information about the connectivity of atoms within the molecule.

Experimental Protocol: NMR

While specific experimental parameters from a public source are not available, a general
protocol for the NMR analysis of N-nitroso-ramipril would involve:

o Spectrometer: 400 MHz or higher field NMR spectrometer
o Solvent: Deuterated chloroform (CDCIs) or Deuterated dimethyl sulfoxide (DMSO-de)

e Techniques: *H NMR, 13C NMR, and 2D NMR experiments such as COSY, HSQC, and
HMBC for complete structural assignment.

Expected NMR Data

Detailed, experimentally-derived NMR data for N-nitroso-ramipril is not readily available in the
public domain. However, based on the known structure, a hypothetical *H NMR data table is
presented below for illustrative purposes. The presence of E/Z isomers would result in two sets
of signals for protons near the nitrosamine group.
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Hypothetical *H NMR Data for N-nitroso-ramipril:

Chemical Shift o . Assignment
T Multiplicity Integration (Proposed)
7.10-7.30 m 5H Aromatic protons
4.50 - 4.80 m 1H CH-N(NO)

4.10 - 4.30 q 2H O-CH2-CHs

3.80 - 4.00 m 1H CH-COOH
1.50-2.80 m ~14H Aliphatic protons
1.20-1.40 t 3H O-CH2-CHs
0.90-1.10 d 3H CH-CHs

Integrated Structural Elucidation Workflow

The structural confirmation of N-nitroso-ramipril is a multi-step process that combines

chromatographic separation with spectroscopic analysis.
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Workflow for the Structural Elucidation of N-nitroso-ramipril

Conclusion

The structural elucidation of N-nitroso-ramipril is achieved through the synergistic use of
mass spectrometry and nuclear magnetic resonance spectroscopy. LC-MS/MS provides the
initial identification and quantification with high sensitivity, while NMR spectroscopy offers the
definitive structural confirmation. The detailed experimental protocols and data interpretation
outlined in this guide serve as a valuable resource for researchers and professionals in the
pharmaceutical industry engaged in the analysis and control of nitrosamine impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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